Cas no 51292-42-3 (2-(4-Bromo-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(4-Bromo-1H-pyrazol-1-yl)propanoic acid
• CAS No: 51292-42-3
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD04969759
• CID: 891269
• Update Time: 2025-10-30

2-(4-Bromo-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-1H-pyrazol-1-yl)propanoic acid
• 2-(4-bromopyrazol-1-yl)propanoic acid
• 2-(4-BROMO-PYRAZOL-1-YL)-PROPIONIC ACID
• 2-(4-bromopyrazolyl)propanoic acid
• AC1Q2BE8
• AGN-PC-013OZY
• CTK4J3981
• SBB022008
• SureCN3661873

• MDL： MFCD04969759
• Inchi： 1S/C6H7BrN2O2/c1-4(6(10)11)9-3-5(7)2-8-9/h2-4H,1H3,(H,10,11)
• InChI Key： QJDBHMKKZWMMJU-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 217.96900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 55.12000
• LogP: 1.29120

2-(4-Bromo-1H-pyrazol-1-yl)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Bromo-1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 2-(4-Bromo-1H-pyrazol-1-yl)propanoic acid (CAS No. 51292-42-3)

2-(4-Bromo-1H-pyrazol-1-yl)propanoic acid (CAS No. 51292-42-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is widely recognized for its unique structural properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular formula and structural features contribute to its versatility in applications ranging from drug development to material science.

In recent years, the demand for pyrazole-based compounds has surged due to their potential in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in 2-(4-Bromo-1H-pyrazol-1-yl)propanoic acid for its role in designing novel enzyme inhibitors and crop protection agents. Its bromine substitution at the 4-position of the pyrazole ring enhances its reactivity, enabling precise modifications for targeted applications.

The synthesis of CAS No. 51292-42-3 typically involves multi-step organic reactions, including bromination and condensation processes. Advanced techniques like NMR spectroscopy and HPLC analysis are employed to ensure high purity, which is critical for research and industrial use. With the growing emphasis on green chemistry, scientists are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

One of the most frequently searched questions about 2-(4-Bromo-1H-pyrazol-1-yl)propanoic acid revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents, which is advantageous for formulation development. Additionally, its stability at room temperature makes it a practical choice for long-term storage and transportation.

The pharmaceutical industry values 51292-42-3 for its potential in creating anti-inflammatory and anticancer agents. Recent publications highlight its utility as a scaffold for developing small-molecule therapeutics targeting specific pathways. Meanwhile, in agrochemistry, the compound's derivatives are being tested for their efficacy against plant pathogens, aligning with the global push for sustainable farming solutions.

From a commercial perspective, 2-(4-Bromo-1H-pyrazol-1-yl)propanoic acid is available in varying grades, including research-grade and GMP-compliant options, catering to diverse industrial needs. Suppliers often provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure transparency and compliance with regulatory standards.

As the scientific community continues to explore pyrazole chemistry, compounds like CAS No. 51292-42-3 remain at the forefront of innovation. Its integration into high-throughput screening libraries and combinatorial chemistry platforms underscores its relevance in modern drug discovery. For researchers seeking reliable information, peer-reviewed journals and patent databases serve as authoritative sources for the latest advancements involving this compound.